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Compound of Interest

1-(3-Bromopropyl)-3-
Compound Name:
methylbenzene

Cat. No. 82791358

For Immediate Release:

This technical guide provides a detailed analysis of the molecular weight of the compound 1-(3-
Bromopropyl)-3-methylbenzene, a molecule of significant interest to researchers and
professionals in the fields of organic chemistry, pharmacology, and drug development. This
document outlines the foundational data and computational methodology used to determine
this critical physicochemical property.

Molecular Composition and Atomic Constituents

The fundamental identity of a molecule is defined by its constituent atoms. For 1-(3-
Bromopropyl)-3-methylbenzene, the molecular formula has been established as CioH13Br[1]
[2][3]. This indicates that a single molecule of this compound is composed of 10 carbon atoms,
13 hydrogen atoms, and one bromine atom.

Atomic Weight Data

The calculation of the molecular weight is contingent upon the precise atomic weights of its
constituent elements. The values utilized in this analysis are based on the standard atomic
weights provided by the International Union of Pure and Applied Chemistry (IUPAC).
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[4][5][6]

Table 1: Standard atomic weights of the constituent elements of 1-(3-Bromopropyl)-3-

methylbenzene.

Calculation of Molecular Weight

The molecular weight is the summation of the atomic weights of all atoms present in the
molecule. The calculation for 1-(3-Bromopropyl)-3-methylbenzene is as follows:

e Carbon: 10 atoms x 12.011 g/mol = 120.11 g/mol

e Hydrogen: 13 atoms x 1.008 g/mol = 13.104 g/mol

e Bromine: 1 atom x 79.904 g/mol = 79.904 g/mol [4][5][6]

Total Molecular Weight = 120.11 + 13.104 + 79.904 = 213.118 g/mol

This calculated value is consistent with published data for this compound, which reports a
molecular weight of 213.11 g/mol [1].

Logical Flow of Molecular Weight Determination

The process for determining the molecular weight of a chemical compound is a fundamental
and logical sequence. The following diagram illustrates this workflow.
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Figure 1: Workflow for calculating the molecular weight of a compound.

This in-depth guide provides the essential data and a clear, structured methodology for
understanding the molecular weight of 1-(3-Bromopropyl)-3-methylbenzene. This
foundational knowledge is critical for a wide range of experimental and theoretical applications
in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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